Cas no 1396846-45-9 (3-(5-chloro-2-methoxyphenyl)-1-(3-hydroxycyclohexyl)urea)

3-(5-Chloro-2-methoxyphenyl)-1-(3-hydroxycyclohexyl)urea is a synthetic urea derivative characterized by its unique structural features, including a chloro-methoxyphenyl group and a hydroxycyclohexyl moiety. This compound exhibits potential as an intermediate in pharmaceutical research, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation. The presence of both polar (hydroxy) and nonpolar (chloro, methoxy) functional groups enhances its versatility in drug design, offering opportunities for solubility optimization and target binding. Its well-defined chemical structure allows for precise modifications, making it valuable for structure-activity relationship (SAR) studies. The compound’s stability and synthetic accessibility further support its utility in medicinal chemistry applications.
3-(5-chloro-2-methoxyphenyl)-1-(3-hydroxycyclohexyl)urea structure
1396846-45-9 structure
Product Name:3-(5-chloro-2-methoxyphenyl)-1-(3-hydroxycyclohexyl)urea
CAS No:1396846-45-9
MF:C14H19ClN2O3
MW:298.765262842178
CID:5919964
PubChem ID:71786240
Update Time:2025-06-09

3-(5-chloro-2-methoxyphenyl)-1-(3-hydroxycyclohexyl)urea Chemical and Physical Properties

Names and Identifiers

    • 1-(5-chloro-2-methoxyphenyl)-3-(3-hydroxycyclohexyl)urea
    • AKOS024534392
    • F6172-0240
    • 1396846-45-9
    • VU0534047-1
    • 3-(5-chloro-2-methoxyphenyl)-1-(3-hydroxycyclohexyl)urea
    • Inchi: 1S/C14H19ClN2O3/c1-20-13-6-5-9(15)7-12(13)17-14(19)16-10-3-2-4-11(18)8-10/h5-7,10-11,18H,2-4,8H2,1H3,(H2,16,17,19)
    • InChI Key: FEMLQICMDRMPQZ-UHFFFAOYSA-N
    • SMILES: N(C1=CC(Cl)=CC=C1OC)C(NC1CCCC(O)C1)=O

Computed Properties

  • Exact Mass: 298.1084202g/mol
  • Monoisotopic Mass: 298.1084202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 70.6Ų

3-(5-chloro-2-methoxyphenyl)-1-(3-hydroxycyclohexyl)urea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on 3-(5-chloro-2-methoxyphenyl)-1-(3-hydroxycyclohexyl)urea

Comprehensive Overview of 3-(5-chloro-2-methoxyphenyl)-1-(3-hydroxycyclohexyl)urea (CAS 1396846-45-9): Properties, Applications, and Research Insights

The compound 3-(5-chloro-2-methoxyphenyl)-1-(3-hydroxycyclohexyl)urea (CAS 1396846-45-9) is a chemically synthesized urea derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a chloro-methoxyphenyl moiety and a hydroxycyclohexyl group, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine and targeted drug delivery. 3-(5-chloro-2-methoxyphenyl)-1-(3-hydroxycyclohexyl)urea aligns with this trend, as its structural features suggest high selectivity and binding affinity. Studies have explored its role in kinase inhibition and receptor antagonism, which are critical areas in oncology and inflammatory disease research. The compound’s hydrophilic-lipophilic balance also makes it suitable for formulation development, addressing challenges in drug solubility and bioavailability.

One of the most frequently searched questions in scientific databases revolves around the synthetic route of CAS 1396846-45-9. The synthesis typically involves multi-step organic reactions, including urea bond formation and selective functionalization of the aromatic ring. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can significantly impact biological activity. Additionally, the compound’s stability under physiological conditions is a key consideration for its potential clinical translation.

The growing interest in personalized medicine and drug repurposing has further highlighted the relevance of 3-(5-chloro-2-methoxyphenyl)-1-(3-hydroxycyclohexyl)urea. Its mechanism of action is being investigated in the context of rare diseases and orphan drug development, where traditional therapies often fall short. Computational modeling and high-throughput screening have identified this compound as a hit in several drug discovery campaigns, underscoring its versatility.

From a commercial perspective, CAS 1396846-45-9 is available as a research-grade chemical, catering to academic and industrial laboratories. Suppliers often provide detailed analytical data, including HPLC chromatograms and mass spectrometry results, to ensure quality compliance. The compound’s patent landscape is also a topic of interest, with several applications pending in jurisdictions with robust intellectual property frameworks.

Environmental and safety profiles of 3-(5-chloro-2-methoxyphenyl)-1-(3-hydroxycyclohexyl)urea are rigorously evaluated to meet regulatory standards. While it is not classified as hazardous, proper handling protocols are recommended to minimize exposure risks. The compound’s biodegradability and ecotoxicological impact are subjects of ongoing studies, reflecting the broader shift toward sustainable chemistry practices.

In conclusion, 3-(5-chloro-2-methoxyphenyl)-1-(3-hydroxycyclohexyl)urea (CAS 1396846-45-9) represents a compelling case study in modern drug discovery. Its multifaceted applications, coupled with the evolving needs of the biomedical sector, position it as a valuable tool for researchers. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in addressing unmet medical challenges.

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